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Compound of Interest

Compound Name: 3-Amino-2-methoxypropanoic acid

Cat. No.: B15271494

Get Quote

Introduction & Strategic Analysis
3-Amino-2-methoxypropanoic acid (CAS: 1339910-54-1) represents a critical class of

peptidomimetics. As a

-amino acid with an

-heteroatom substituent, it offers two distinct advantages in drug design:

Proteolytic Stability: The

-backbone alters the hydrogen-bonding pattern, rendering peptides resistant to standard
proteases.

Conformational Constraint: The

-methoxy group introduces stereoelectronic effects (gauche effect) that can lock the
backbone into specific torsion angles, favoring helix or turn secondary structures.

The Challenge: Zwitterionic Solubility & Reactivity
Unlike standard
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-amino acids, this molecule is a

-amino acid. The amino group is separated from the carboxylate by two carbon atoms,
reducing the inductive withdrawal from the carboxyl group and slightly increasing the basicity of
the amine (

).

Solubility: The zwitterion is highly polar and insoluble in organic solvents (DCM, THF)

typically used for protection.[1]

Nucleophilicity: The

-methoxy group is electron-withdrawing by induction, potentially reducing the nucleophilicity
of the

-amine slightly, though less than in

-amino acids.

Strategic Selection of Protecting Groups
We define two primary workflows based on the downstream application:

Strategy N-Terminus C-Terminus Application Orthogonality

Workflow A Fmoc
Free Acid / t-

Butyl Ester
SPPS (Standard)

Base-labile

(Fmoc) / Acid-

labile (Side

chains)

Workflow B Boc
Methyl / Benzyl

Ester
Solution Phase

Acid-labile (Boc)

/ Hydrogenolysis

(Bzl)

Visualizing the Protection Logic
The following diagram illustrates the decision tree for protecting 3-Amino-2-
methoxypropanoic acid, highlighting the reagents and orthogonality required for each path.
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3-Amino-2-methoxypropanoic Acid
(Zwitterion)

Select Downstream Application

Solid Phase Peptide Synthesis
(Fmoc Strategy)

 SPPS 

Solution Phase / Linker Synthesis
(Boc Strategy)

 Solution Phase 

Step 1: N-Fmoc Protection
(Fmoc-OSu, NaHCO3, Water/Dioxane)

Step 1: N-Boc Protection
(Boc2O, NaOH, Water/THF)

Product A: Fmoc-3-Amino-2-methoxypropanoic acid

 pH 9.0 Control 

Optional: C-Terminal Protection
(t-Butyl esterification)

Product B: Boc-3-Amino-2-methoxypropanoic acid

 Base Catalysis 

Click to download full resolution via product page

Caption: Decision tree for N-terminal protection. Path A (Fmoc) is preferred for automated

synthesis; Path B (Boc) is robust for scale-up.[1]
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Protocol A: N-Fmoc Protection (For SPPS)
This is the gold standard for preparing the building block for automated peptide synthesis. We

utilize Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) rather than Fmoc-Cl, as

Fmoc-Cl is prone to forming dipeptides and other side products.[1]

Materials
Substrate: 3-Amino-2-methoxypropanoic acid (1.0 equiv)

Reagent: Fmoc-OSu (1.1 equiv)[1]

Base: Sodium Carbonate (

) or Sodium Bicarbonate (

)[1]

Solvent System: Water : Dioxane (1:1 v/v) or Water : Acetone (1:1 v/v)[1]

Acid: 1N HCl or

(for acidification)[1]

Step-by-Step Methodology
Solubilization (Critical):

In a round-bottom flask, suspend 3-Amino-2-methoxypropanoic acid (10 mmol) in water

(25 mL).

Add

(20 mmol, 2.0 equiv) slowly. The zwitterion will deprotonate and dissolve, forming a clear
solution.

Note: Ensure pH is between 9.0 and 10.0. If pH is too low, the amine remains protonated

(unreactive).[1] If too high (>11), Fmoc hydrolysis competes.[1]

Addition of Protecting Group:
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Dissolve Fmoc-OSu (11 mmol, 1.1 equiv) in Dioxane (25 mL).

Add the Fmoc-OSu solution dropwise to the aqueous amino acid solution over 15 minutes

while stirring vigorously.

Why Dioxane? It is miscible with water and solubilizes the lipophilic Fmoc reagent.

Reaction Monitoring:

Stir at Room Temperature (RT) for 4–12 hours.

TLC Check: Use Ethyl Acetate/Hexane/Acetic Acid (50:50:1).[1] The starting amino acid

will stay at the baseline; the product will move (

).

Work-up:

Dilution: Add water (50 mL).

Wash: Extract the basic solution with Diethyl Ether (

mL) to remove unreacted Fmoc-OSu and by-products (Fmoc-OH).[1] Discard the organic
(ether) layer.[1]

Acidification: Cool the aqueous layer on ice. Slowly acidify with 1N HCl to pH 2.0. The

Fmoc-protected amino acid will precipitate as a white solid or form an oil.

Extraction: Extract the acidified aqueous layer with Ethyl Acetate (

mL).[1]

Drying: Wash combined ethyl acetate layers with Brine, dry over

, and concentrate in vacuo.

Purification:
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Recrystallize from Ethyl Acetate/Hexane if solid. If oil, use column chromatography

(DCM/MeOH gradient).[1]

Protocol B: N-Boc Protection (Alternative)
Boc protection is often preferred if the molecule will be subjected to basic conditions later (e.g.,

ester hydrolysis) or for solution-phase synthesis.[1]

Materials
Substrate: 3-Amino-2-methoxypropanoic acid[2]

Reagent: Di-tert-butyl dicarbonate (

)[1][3][4]

Base: 1N NaOH and Triethylamine (

)

Solvent: Water : THF (1:1)[1]

Step-by-Step Methodology
Dissolution:

Dissolve the amino acid (10 mmol) in a mixture of Water (15 mL) and THF (15 mL).

Add

(15 mmol) to ensure basicity.[1]

Reaction:

Add

(11 mmol) in one portion.

Stir at RT for 12–18 hours.
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Optimization: If the reaction is sluggish (due to steric hindrance from the

-position), heat mildly to 35°C.[1]

Work-up:

Evaporate THF under reduced pressure.

Wash the remaining aqueous solution with Pentane (removes excess

).[1]

Acidify aqueous layer to pH 2–3 with 5% Citric Acid or

(avoid strong HCl if sensitive).[1]

Extract with Ethyl Acetate, dry, and concentrate.[1]

Protocol C: C-Terminal Protection (Methyl Ester)[1]
To use the molecule as an amine component in coupling, the carboxylic acid must be

protected.

Methodology (Thionyl Chloride Method)
Caution: This generates HCl gas. Perform in a fume hood.

Suspend 3-Amino-2-methoxypropanoic acid in dry Methanol (0.5 M).

Cool to 0°C.

Add Thionyl Chloride (

, 2.0 equiv) dropwise.[1]

Reflux for 2–4 hours.

Concentrate to dryness.[2] The product is the Methyl Ester Hydrochloride Salt.

Analytical Data & Troubleshooting
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Expected Analytical Profile
1H NMR (DMSO-d6):

3.2-3.4 ppm: Singlet (

) for the Methoxy group (

).[1]

2.8-3.1 ppm: Multiplets for the

-

protons.[1]

3.8-4.1 ppm: Multiplet for the

-CH proton (deshielded by methoxy).

7.8-8.0 ppm: Amide doublet (after Fmoc protection).[1]

Troubleshooting Table
Issue Probable Cause Solution

Low Yield (Fmoc) pH dropped during reaction
Monitor pH periodically; add

to maintain pH 9.

Oligomerization
Activated ester formed

prematurely

Ensure no coupling reagents

are present; use Fmoc-OSu

instead of Fmoc-Cl.

Incomplete Dissolution Zwitterion insolubility

Increase water volume; ensure

2.0 equiv of base is added

initially.

Racemization High pH or excessive heat
Keep pH < 10.5; perform

reaction at RT or 0°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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